Cas no 57128-11-7 ((3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan)

• Product Name: (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan
• CAS No: 57128-11-7
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 2067109
• PubChem ID: 4484949
• Update Time: 2025-07-29

(3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan Chemical and Physical Properties

Names and Identifiers

• (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan
• (3R)-mucronulatol
• (R)- Mucronulatol
• (R)-mucronulatol
• 3R(-)mucronulatol
• mucronulatol
• SPBio_001907
• FS-8458
• 20878-98-2
• (+/-)-mucronulatol
• (+)-Mucronulatol
• HMS2270J22
• MLS000697594
• 3-(3-hydroxy-2,4-dimethoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
• 3',7-dihydroxy-2',4'-dimethoxyisoflavan
• CHEMBL478971
• SCHEMBL4290208
• AKOS040735371
• KBio1_001739
• (R)-3',7-Dihydroxy-2',4'-dimethoxyisoflavan
• Spectrum2_001834
• CCG-38462
• 3,4-Dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-2H-1-benzopyran-7-ol
• DivK1c_006795
• MUCRONULATOL(+/-)
• SMR000470933
• 27213-18-9
• SpecPlus_000699
• CHEBI:174890
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-, (3R)-
• CHEMBL1087024
• 57128-11-7
• FS-8554
• DTXSID201153125
• (3R)-3,4-Dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-2H-1-benzopyran-7-ol
• (3R)-3-(3-hydroxy-2,4-dimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-7-ol
• HY-N12954
• (3R)-3-(3-hydroxy-2,4-dimethoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
• CS-1098633

• Inchi： 1S/C17H18O5/c1-20-14-6-5-13(17(21-2)16(14)19)11-7-10-3-4-12(18)8-15(10)22-9-11/h3-6,8,11,18-19H,7,9H2,1-2H3/t11-/m0/s1
• InChI Key： NUNFZNIXYWTZMW-NSHDSACASA-N
• SMILES： O1C2C=C(C=CC=2C[C@H](C2C=CC(=C(C=2OC)O)OC)C1)O

Computed Properties

• Exact Mass: 302.11542367g/mol
• Monoisotopic Mass: 302.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-hydroxy,4'-methoxyisoflavonoids

Additional information on (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan

(3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan: A Promising Natural Compound with Multifaceted Pharmacological Potential

(3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan, with the chemical identifier CAS No. 57128-11-7, represents a class of isoflavan derivatives that have garnered significant attention in recent years due to their unique structural features and diverse biological activities. This compound, characterized by its flavan skeleton with multiple hydroxyl and methoxy functional groups, has been extensively studied for its potential applications in pharmaceutical and nutraceutical industries. The molecular structure of (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan is defined by the presence of two hydroxyl groups at positions 7 and 3', and two methoxy groups at positions 2' and 4', which contribute to its distinct pharmacokinetic profile and biological activity.

Recent advancements in analytical chemistry and molecular biology have enabled researchers to isolate and characterize (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan from various natural sources, including plants and microbial metabolites. These studies have revealed that the compound exhibits anti-inflammatory, antioxidant, and anti-cancer properties, making it a promising candidate for the development of novel therapeutic agents. The flavan core of this molecule is known to interact with multiple molecular targets, including enzymes, receptors, and signaling pathways, which underlie its broad biological effects.

One of the most notable findings in recent research is the ability of (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan to modulate inflammatory responses by inhibiting the activation of nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. A 2023 study published in Pharmacological Research demonstrated that this compound significantly reduces the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages. This effect was attributed to the compound's ability to suppress the phosphorylation of IKKβ and ERK1/2 kinases, thereby preventing the nuclear translocation of NF-κB and subsequent gene transcription.

Additionally, (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan has shown remarkable antioxidant activity, as evidenced by its ability to scavenge reactive oxygen species (ROS) and chelate metal ions. A 2024 study in Antioxidants reported that this compound effectively inhibits lipid peroxidation and protects cellular membranes from oxidative damage. The antioxidant potential of (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan is primarily attributed to its hydroxyl and methoxy groups, which act as electron-donating moieties that neutralize free radicals and prevent chain propagation of oxidative reactions.

Recent breakthroughs in drug discovery have highlighted the therapeutic potential of (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. A 2023 preclinical study published in Journal of Neurochemistry revealed that this compound can reduce β-amyloid aggregation and inhibit the formation of neurofibrillary tangles in a mouse model of Alzheimer's disease. The mechanism of action was linked to the compound's ability to modulate gamma-secretase activity and reduce the production of Aβ peptides, which are central to the pathogenesis of Alzheimer's disease.

Furthermore, (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan has demonstrated anti-cancer properties in multiple in vitro and in vivo studies. A 2024 study in Cancer Letters found that this compound induces apoptosis in human breast cancer cells by targeting Bcl-2 and Bax proteins, which are critical regulators of mitochondrial-mediated apoptosis. The compound also exhibited antiproliferative effects by inhibiting the activation of ERK1/2 and PI3K/Akt signaling pathways, which are commonly dysregulated in cancer cells.

Structural modifications of (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan have been explored to enhance its pharmacological efficacy and bioavailability. A 2023 study in European Journal of Medicinal Chemistry reported that the introduction of fluoro or chloro substituents at specific positions significantly improved the compound's cytotoxicity against cancer cells while maintaining its selectivity for tumor tissues. These findings underscore the importance of structure-activity relationship (SAR) studies in the rational design of new derivatives with enhanced therapeutic potential.

The synthetic route of (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan has also been optimized to improve its yield and purity. A 2024 study in Organic & Biomolecular Chemistry described a novel asymmetric hydrogenation method that efficiently produces the desired enantiomer with high enantiomeric excess. This advancement is crucial for pharmaceutical applications, as the biological activity of chiral compounds often depends on their stereochemistry.

Despite its promising therapeutic potential, (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan faces challenges related to drug delivery and bioavailability. A 2023 study in Advanced Drug Delivery Reviews explored the use of nanoformulations to enhance the solubility and stability of this compound. The results showed that encapsulating (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan in lipid nanoparticles significantly improved its oral bioavailability and prolonged its half-life in vivo.

In conclusion, (3R)-7,3'-dihydroxy-2',4'-dimethoxyisoflavan is a multifunctional compound with significant potential in the treatment of various diseases. Its ability to modulate inflammatory responses, exhibit antioxidant activity, and demonstrate anti-cancer effects makes it a promising candidate for further preclinical and clinical development. Ongoing research into its structure-activity relationships, synthetic methods, and drug delivery systems will be essential to fully realize its therapeutic potential and address the challenges associated with its application in human medicine.

Summary of Key Points: 1. Therapeutic Potential: - Anti-inflammatory Effects: Inhibits NF-κB and MAPK pathways, reducing cytokine production (IL-6, TNF-α). - Antioxidant Activity: Scavenges ROS and chelates metal ions, preventing oxidative damage. - Neurodegenerative Diseases: Reduces β-amyloid aggregation and neurofibrillary tangles in Alzheimer’s models. - Anti-cancer Properties: Induces apoptosis in cancer cells by targeting Bcl-2/Bax and inhibiting ERK1/2/PI3K/Akt pathways. 2. Structural and Synthetic Advancements: - Chiral Synthesis: Asymmetric hydrogenation method produces high enantiomeric excess. - Derivatives: Fluoro/chloro substitutions enhance cytotoxicity and selectivity for tumor tissues. 3. Drug Delivery Innovations: - Nanoformulations: Lipid nanoparticles improve solubility, bioavailability, and half-life in vivo. 4. Research Directions: - Structure-Activity Relationships (SAR): Critical for optimizing therapeutic efficacy. - Preclinical and Clinical Development: Ongoing studies to address delivery challenges and validate therapeutic applications. Conclusion: (3R)-7,3'-Dihydroxy-2',4'-dimethoxyisoflavan is a versatile compound with broad therapeutic potential. Its multifunctional properties, coupled with advancements in synthesis and delivery, position it as a promising candidate for future drug development. Continued research will be vital to overcome existing challenges and fully harness its benefits in medical applications.